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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B1149139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery of the natural product 1,9-Caryolanediol 9-
acetate, a sesquiterpenoid isolated from the plant Sindora sumatrana. While the primary

literature detailing the complete experimental protocols and comprehensive quantitative data is

not publicly accessible through available resources, this document provides a consolidated

overview of its discovery, chemical properties, and a generalized experimental workflow typical

for the isolation of such compounds.

Chemical and Physical Properties
1,9-Caryolanediol 9-acetate is a sesquiterpenoid with the molecular formula C17H28O3 and a

molecular weight of 280.4 g/mol .[1] It is described as a powder in its isolated form.[1] The

purity of the compound has been confirmed to be greater than 98% by High-Performance

Liquid Chromatography (HPLC), and its structure has been verified by Nuclear Magnetic

Resonance (NMR) spectroscopy.[1]
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Property Value Reference

Molecular Formula C17H28O3 [1]

Molecular Weight 280.4 g/mol [1]

CAS Number 155488-34-9

Physical Description Powder [1]

Purity >98% (via HPLC) [1]

Natural Source and Discovery
1,9-Caryolanediol 9-acetate was first isolated from the herbs of Sindora sumatrana, a plant

species native to Sumatra. The discovery was the result of phytochemical investigations into

the constituents of this plant, which is a common approach in the field of natural product

chemistry to identify novel bioactive compounds.

Experimental Protocols
While the specific experimental details from the original discovery are not available, a

generalized protocol for the isolation of sesquiterpenoids from a plant source is outlined below.

This protocol is based on standard methodologies in phytochemistry.

1. Plant Material Collection and Preparation:

The relevant plant parts (e.g., leaves, stems, or in the case of some related compounds from

Sindora sumatrana, the dried pods) are collected.

The plant material is air-dried or freeze-dried to remove water content.

The dried material is ground into a fine powder to increase the surface area for extraction.

2. Extraction:

The powdered plant material is subjected to solvent extraction, typically using a Soxhlet

apparatus or maceration.
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A common solvent for extracting sesquiterpenoids is methanol or ethanol.

The resulting crude extract is then concentrated under reduced pressure using a rotary

evaporator.

3. Fractionation:

The crude extract is fractionated using liquid-liquid partitioning with solvents of increasing

polarity (e.g., n-hexane, ethyl acetate, and butanol). This step aims to separate compounds

based on their polarity.

4. Chromatographic Purification:

The fraction containing the target compound (likely the less polar fractions for a

sesquiterpenoid acetate) is subjected to one or more chromatographic techniques for

purification.

Column Chromatography: Silica gel or alumina is commonly used as the stationary phase,

with a gradient of solvents (e.g., hexane-ethyl acetate) as the mobile phase.

High-Performance Liquid Chromatography (HPLC): For final purification, preparative HPLC

with a suitable column (e.g., C18) and mobile phase is employed to isolate the pure

compound.

5. Structure Elucidation:

The structure of the isolated pure compound is determined using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY,

HSQC, HMBC) NMR experiments are conducted to elucidate the detailed chemical

structure and stereochemistry.

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

UV-Vis Spectroscopy: To identify any chromophores.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate a generalized workflow for natural product discovery and the

chemical structure of 1,9-Caryolanediol 9-acetate.
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A generalized workflow for the isolation of a natural product.
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Chemical structure of 1,9-Caryolanediol 9-acetate.

Conclusion
The discovery of 1,9-Caryolanediol 9-acetate from Sindora sumatrana adds to the vast

chemical diversity of natural products. While detailed experimental data from the original

research is not readily available, the established structure and basic properties provide a

foundation for further investigation. Researchers interested in this compound for drug

development or other scientific applications would need to re-isolate it or pursue its chemical

synthesis to obtain sufficient quantities for in-depth biological evaluation. The generalized

protocols and workflows presented here serve as a guide for such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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